3-(dimethylamino)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C20H22N4O4/c1-24(2)15-6-4-5-14(11-15)20(25)21-12-19-22-18(23-28-19)13-27-17-9-7-16(26-3)8-10-17/h4-11H,12-13H2,1-3H3,(H,21,25)
• InChI Key: VRZGNJGDURHODV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=NC(=NO2)COC3=CC=C(C=C3)OC
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol

Description

3-(dimethylamino)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H22N4O4 and its molecular weight is 382.42. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Approaches and Biological Activity

A study by Badne et al. (2011) explores the synthesis of 2-substituted derivatives of 3-cyano-4-imino-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazole and their antimicrobial activity. This research highlights the potential of complex organic molecules in developing new antimicrobial agents, which might be relevant for "3-(dimethylamino)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide" in terms of its application in discovering novel therapeutic compounds (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Antifungal Activity of Novel Compounds

Khodairy, Ali, and El-wassimy (2016) discuss the synthesis of novel triazepines, pyrimidines, and azoles using 4-toluenesulfonamide as a building block. This study provides insights into the antifungal activity of newly synthesized compounds, suggesting potential applications of "3-(dimethylamino)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide" in the development of antifungal agents (Khodairy, Ali, & El-wassimy, 2016).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. Their findings underscore the therapeutic potential of complex molecules in addressing inflammation and pain, suggesting a possible research avenue for "3-(dimethylamino)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide" (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Materials Science Applications

Research by Sava et al. (2003) on new aromatic polyamides containing oxadiazole or benzonitrile units explores their thermal stability, solubility, and potential in creating thin flexible films. This study highlights the versatility of such compounds in materials science, particularly in creating new polymeric materials with specific thermal and mechanical properties (Sava, Iosip, Brumǎ, Hamciuc, Robison, Okrasa, & Pakula, 2003).